Cas no 1578246-23-7 (8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine)

• Product Name: 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine
• CAS No: 1578246-23-7
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• MDL: MFCD31728133
• CID: 5058525
• Update Time: 2026-02-28

8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-methyl-2-(methylthio)pyrido[3,4-d]pyrimidine
• SY268649
• 8-chloro-6-methyl-2-(methythio)pyrido[3,4-d]pyrimidine
• 8-chloro-6-methyl-2-methylsulfanylpyrido[3,4-d]pyrimidine
• 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine

• MDL： MFCD31728133
• Inchi： 1S/C9H8ClN3S/c1-5-3-6-4-11-9(14-2)13-7(6)8(10)12-5/h3-4H,1-2H3
• InChI Key： UQULVDYNOUXLQP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=NC(=N2)SC)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 2.7
• Topological Polar Surface Area: 64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines

Additional information on 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine

8-Chloro-6-Methyl-2-Methylsulfanyl-Pyrido[3,4-D]Pyrimidine: A Comprehensive Overview

The compound with CAS number 1578246-23-7, commonly referred to as 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrido[3,4-d]pyrimidine derivatives, which are known for their unique structural features and potential biological activities. Recent studies have highlighted its promising applications in drug discovery and development.

Pyrido[3,4-d]pyrimidine is a bicyclic heterocyclic compound that combines the structural elements of pyridine and pyrimidine rings. The presence of a methylsulfanyl group at position 2, a methyl group at position 6, and a chlorine atom at position 8 introduces significant steric and electronic effects into the molecule. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity.

Recent research has focused on the synthesis and characterization of 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine. One study reported a novel synthetic route involving a multi-step process that includes nucleophilic substitution and cyclization reactions. The authors emphasized the importance of optimizing reaction conditions to achieve high yields and purity of the final product. This approach has been validated through rigorous spectroscopic analysis, including NMR and IR spectroscopy, as well as mass spectrometry.

The biological activity of 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine has been explored in several recent studies. In particular, its potential as an anticancer agent has been investigated in vitro using various cancer cell lines. Results indicate that this compound exhibits selective cytotoxicity against certain tumor cells while showing minimal toxicity to normal cells. This suggests that it may serve as a lead compound for the development of novel antineoplastic agents.

In addition to its anticancer properties, 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine has also been studied for its potential anti-inflammatory and antimicrobial activities. A recent study demonstrated its ability to inhibit key inflammatory pathways, such as COX-2 expression, making it a promising candidate for treating inflammatory diseases. Furthermore, preliminary antimicrobial assays have shown moderate activity against Gram-positive bacteria, although further research is needed to fully understand its mechanism of action.

The structural versatility of pyrido[3,4-d]pyrimidine derivatives makes them ideal candidates for exploring various therapeutic applications. The incorporation of different substituents at various positions on the ring system allows chemists to fine-tune the molecule's properties for specific biological targets. For instance, the methylsulfanyl group in this compound contributes to its lipophilicity, which is critical for membrane permeability and bioavailability.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine with key biomolecules such as enzymes and receptors. Molecular docking studies have revealed potential binding modes with several drug targets, including kinases and proteases. These insights are invaluable for guiding further optimization of the compound's structure to enhance its therapeutic potential.

In conclusion, 8-chloro-6-methyl-2-methylsulfanyl-pyrido[3,4-d]pyrimidine represents a compelling example of how structural modifications can lead to molecules with diverse biological activities. With ongoing research into its synthesis, characterization, and biological effects, this compound holds great promise for advancing drug discovery efforts in oncology, inflammation management, and infectious disease treatment.